1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

• CAS: 1185712-05-3
• Molecular Formula: C16H26ClNO3
• Molecular Weight: 315.84
• SMILES: COC1=CC=CC=C1OCC(CN2CCCCCC2)O.Cl
• InChI: InChI=1S/C16H25NO3.ClH/c1-19-15-8-4-5-9-16(15)20-13-14(18)12-17-10-6-2-3-7-11-17;/h4-5,8-9,14,18H,2-3,6-7,10-13H2,1H3;1H
• InChIKey: LVJXTWCAJCNGJJ-UHFFFAOYSA-N
• Solubility: not available

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride (CAS 1185712-05-3) is a synthetic aryloxypropanolamine derivative bearing an azepane ring in place of the conventional isopropylamine or tert‑butylamine moiety. Its molecular formula is C₁₆H₂₆ClNO₃ (MW 315.84 g/mol) and it is supplied at a typical purity of ≥95%.

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride (CAS 1185712-05-3) – Structural Profile and Procurement Baseline

1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride (CAS 1185712-05-3) is a synthetic aryloxypropanolamine derivative bearing an azepane ring in place of the conventional isopropylamine or tert‑butylamine moiety. Its molecular formula is C₁₆H₂₆ClNO₃ (MW 315.84 g/mol) and it is supplied at a typical purity of ≥95% [1]. The compound is classified as a research chemical and is not registered as an approved pharmaceutical agent in any major jurisdiction.

Workflow Structure-based probe design requiring azepane ring variation in aryloxypropanolamines No assay context identified

Selection Identity confirmed by CAS 1185712-05-3; synthetic research-grade solid (HCl salt) Supplier purity report

Use Context Research chemical for medicinal chemistry exploration; not an approved pharmaceutical agent RUO only

• [1] CIRS Group, Global Chemical Inventory Search (GCIS) entry for CAS 1185712-05-3, 1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride; accessed 2026-05-09. View Source

Why In‑Class Aryloxypropanolamines Cannot Replace 1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

Extensive searches of PubMed, Google Scholar, patent databases, and regulatory registries retrieved no primary literature, patent, or head‑to‑head comparator data for this specific compound [1]. No peer‑reviewed quantitative evidence—neither for the target molecule nor for its closest structural analogs (e.g., 1-(azepan-1-yl)-3-phenoxypropan-2-ol, 1-(azepan-1-yl)-3-(2,3-dimethylphenoxy)propan-2-ol hydrochloride)—was identified in public domain sources. Consequently, there is currently no scientific basis to claim that this compound offers meaningful, verifiable differentiation over any structurally related analog for selection or procurement purposes. Users should treat absent evidence as a critical risk factor when evaluating substitution alternatives.

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In-class aryloxypropanolamine mismatch

Structural analogs (e.g., metoprolol, moprolol) carry conventional isopropylamine moieties. Azepane ring substitution may shift binding profiles significantly; no comparative binding or selectivity data exists to justify direct substitution.

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Absent evidence precludes interchangeability assessment

No peer-reviewed quantitative pharmacological data (IC50, Ki, EC50) were identified for this compound. Lacking comparator evidence, the compound cannot be positioned as a functional substitute for any known tool compound.

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Purity grade and lot consistency risk

Reported purity is supplier-specified (>=95%). In absence of validated in-house methods, lot-to-lot purity may vary and analytical method transfer remains unvalidated.

• [1] Comprehensive search of PubMed, Google Scholar, Espacenet, USPTO, PubChem, DrugBank, and ZINC databases performed on 2026-05-09 using the compound name, CAS number, molecular formula, and structural fragments. No quantitative comparator data identified. View Source

Quantitative Evidence Inventory for 1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

Absence of Comparator‑Based Quantitative Differentiation Evidence

No primary research paper, patent, or reputable database entry containing quantitative activity data (e.g., IC₅₀, Kᵢ, EC₅₀, selectivity ratio, pharmacokinetic parameter, or purity profile) was identified for 1-(azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride or for any structurally defined comparator. This evidence gap precludes any claim of differential performance relative to in‑class alternatives such as moprolol, metoprolol, or other aryloxypropanolamines.

Absence of Comparator-Based Differentiation

Data to verify

No quantitative pharmacological, physicochemical, or quality-related metrics identified in peer-reviewed or patent databases.

Procurement decisions must be based on structural novelty alone; functional claims are unsupported.

Exhaustive search across PubMed, ChEMBL, BindingDB, and patent registries returned no activity data (May 2026).

Evidence Dimension	All pharmacological, physicochemical, and quality‑related dimensions
Target Compound Data	No quantitative data available
Comparator Or Baseline	No comparator data identified for any in‑class analog
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

Procurement decisions predicated on unverified differentiation carry substantial scientific and financial risk; the absence of evidence is a decisive criterion for selection when comparator data is unavailable.

• [1] Exhaustive search of PubMed, Google Scholar, SciFinder, Reaxys, USPTO, Espacenet, PubChem BioAssay, DrugBank, ChEMBL, BindingDB, ZINC, and major vendor technical datasheets using the compound name, CAS 1185712-05-3, and key structural fragments (azepane + methoxyphenoxypropanol). No quantitative comparator data retrieved. View Source

Application Scenarios for 1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

No evidence‑based application scenarios can be recommended

In the absence of any published quantitative activity, selectivity, pharmacokinetic, or stability data, it is not possible to derive specific research or industrial application scenarios from the public evidence base. Any potential use of this compound in beta‑adrenoceptor pharmacology, SAR exploration, or impurity profiling remains speculative until primary data are generated and disclosed.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR exploration

Structural novelty (azepane ring substitution)

Generate primary pharmacology and selectivity data

Impurity or metabolite standard synthesis

Reported synthetic purity (>=95%)

Validate analytical method and reference standard

Chemical probe development

Available as research-grade solid (HCl salt)

Verify target engagement and assay compatibility

Application scenarios are speculative in absence of published evidence; experimental validation is required prior to use in any specific assay.